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Compound Name: Dodecamethylpentasiloxane

Cat. No.: B120680

An In-depth Technical Guide to the Thermodynamic Properties of
Dodecamethylpentasiloxane

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dodecamethylpentasiloxane (CAS No. 141-63-9), often abbreviated as MD3M, is a linear
organosiloxane compound.[1][2] It belongs to the family of polydimethylsiloxanes (PDMS) and
is characterized by a backbone of five silicon atoms linked by oxygen atoms, with methyl
groups attached to each silicon atom.[3] Its chemical formula is C12H3604Si5.[1][4][5] Due to
its chemical inertness, thermal stability, low surface tension, and low viscosity that remains
relatively constant over a wide temperature range, dodecamethylpentasiloxane is utilized in
various industrial and scientific applications.[6][7] These include its use as a basis for silicone
oils and fluids designed for extreme temperatures, a foam suppressant, a high-performance
lubricant, and in personal care products.[2][6][7] A thorough understanding of its
thermodynamic properties is crucial for process design, optimization, and modeling in fields
ranging from chemical engineering to materials science and drug development.[8][9]

This guide provides a comprehensive overview of the core thermodynamic properties of
dodecamethylpentasiloxane, presenting quantitative data in structured tables, detailing
experimental methodologies for property determination, and illustrating key relationships and
workflows through diagrams.
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Quantitative Thermodynamic Data

The following tables summarize the key physical and thermodynamic properties of

dodecamethylpentasiloxane compiled from various sources.

Table 1: General Physical Properties

Property Value Conditions Source(s)
Molecular Weight 384.84 g/mol [1][6][10]
Boiling Point 229 -230°C 710 - 760 mmHg [21[41161[11]
Melting Point -80to -81 °C [2][4]16][11]
Density 0.8755 g/cm3 20 °C [41[6]

0.875 g/mL 25 °C [2][11]

Refractive Index (nD) 1.3925 20 °C [2][4][6]
1.392 20°C

Table 2: Thermodynamic Properties

© 2025 BenchChem. All rights reserved. 2/9

Tech Support


https://www.benchchem.com/product/b120680?utm_src=pdf-body
https://www.chemeo.com/cid/41-503-7/Pentasiloxane-dodecamethyl
https://www.drugfuture.com/chemdata/dodecamethylpentasiloxane.html
https://www.benchchem.com/product/b120680
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6259604.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Dodecamethylpentasiloxane
https://www.drugfuture.com/chemdata/dodecamethylpentasiloxane.html
https://www.sigmaaldrich.com/TW/en/sds/aldrich/447269?userType=undefined
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6259604.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Dodecamethylpentasiloxane
https://www.drugfuture.com/chemdata/dodecamethylpentasiloxane.html
https://www.sigmaaldrich.com/TW/en/sds/aldrich/447269?userType=undefined
https://pubchem.ncbi.nlm.nih.gov/compound/Dodecamethylpentasiloxane
https://www.drugfuture.com/chemdata/dodecamethylpentasiloxane.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6259604.htm
https://www.sigmaaldrich.com/TW/en/sds/aldrich/447269?userType=undefined
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6259604.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Dodecamethylpentasiloxane
https://www.drugfuture.com/chemdata/dodecamethylpentasiloxane.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120680?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Foundational & Exploratory
Check Availability & Pricing

BENGHE

Property Value Conditions Source(s)

Heat of Vaporization 50.3 kd/mol - [4]

4.50 x 1072 mm Hg
Vapor Pressure 25°C [4]
(extrapolated)

<1 mm Hg 20 °C [11][12]

3 mm Hg 91 °C [13]

7.8 Pa 25 °C [10]

Kinematic Viscosity 2.06 cSt 25°C [13]

1.8-2.2 mm¥s 25°C [14]

Surface Tension 18.7 dynes/cm [15]

Thermal Conductivity 0.00026 - [15]
gcal/cm-sec-°C

Dielectric Constant 2.45 - [15]

25 20 °C [12]

Log Kow

(Octanol/Water 9.41 25°C [41[12]

Partition Coefficient)

Experimental Protocols

Accurate determination of thermodynamic properties relies on precise experimental
methodologies. The following protocols are based on modern techniques used for
characterizing siloxanes and similar fluids.[9][16]

Density Measurement (Vibrating Tube Densitometer)

The density of liquid dodecamethylpentasiloxane can be measured over a range of
temperatures and pressures using a high-precision vibrating tube densimeter (e.g., Anton Paar
DMA HPM).[9][16] This method is widely adopted for its accuracy.[9][16]
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Methodology:

o Sample Preparation: The siloxane sample is first degassed to remove any dissolved gases,
particularly water, which could affect density measurements. This is typically achieved by
keeping the fluid under vacuum at ambient temperature for an extended period (e.g., 24
hours).[9][16]

o Apparatus and Calibration: A vibrating U-tube densimeter is used. The instrument measures
the oscillation period of the U-tube filled with the sample fluid. This period is directly related
to the density of the fluid. The apparatus is calibrated using fluids of well-known density, such
as water and nitrogen, under vacuum.

e Measurement Procedure:

o The evacuated measurement cell is filled with the degassed
dodecamethylpentasiloxane sample.[9][16]

o The densimeter is enclosed in a liquid jacket connected to an external thermostat to
maintain a stable measurement temperature, typically within £0.01 K.[9][16]

o Ahand pump and a pressure transducer are used to set and measure the pressure within
the cell, with uncertainties typically around 0.04 MPa.[9][16][17]

o Measurements are taken along various isotherms (constant temperature) across a desired
pressure range (e.g., up to 100 MPa).[9][16]

o Data Analysis: The density (p) is calculated from the oscillation period (1) and material-
specific constants of the instrument. The final density data is reported with an overall
expanded uncertainty, which is typically below 0.11% for this method.[9][17]

Speed of Sound Measurement (Pulse-Echo Technique)

The speed of sound, a key property for developing equations of state, is measured using a
pulse-echo technique.[9][16]

Methodology:
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e Apparatus: The setup consists of an acoustic cell with a piezoelectric quartz crystal
positioned between two reflectors at different known distances.[16] The entire cell is placed
within a pressure vessel equipped for precise temperature control.[16]

o Measurement Procedure:

o The quartz crystal is excited by a sinusoidal burst signal, emitting sound waves that travel
through the fluid, reflect off the surfaces, and return to the crystal (which also acts as a
receiver).[16]

o A high-resolution oscilloscope analyzes the received echo signals to determine the
propagation time.[16]

o The speed of sound is calculated from the difference in path length to the two reflectors
and the difference in the time of flight of the echoes.[16]

» Calibration and Corrections: The system is calibrated using a reference fluid with a highly
accurate known speed of sound, such as water. Corrections are applied to account for
thermal expansion and pressure compression of the acoustic cell itself.[16]

Visualizations
Logical Relationships of Thermodynamic Properties

The following diagram illustrates the fundamental relationships between various
thermodynamic properties of a pure substance like dodecamethylpentasiloxane.
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Caption: Interrelation of key thermodynamic properties derived from an equation of state.

Experimental Workflow for Density Measurement

This diagram outlines the procedural flow for determining the density of
dodecamethylpentasiloxane using the vibrating tube densimeter method.
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Caption: Workflow for high-precision density measurement via vibrating tube densimetry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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